Cas no 143469-40-3 (1H-Pyrazole-5-carbonylchloride, 1-cyclopentyl-3-methyl-)

• Product Name: 1H-Pyrazole-5-carbonylchloride, 1-cyclopentyl-3-methyl-
• CAS No: 143469-40-3
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 108379
• PubChem ID: 45081988
• Update Time: 2025-04-18

1H-Pyrazole-5-carbonylchloride, 1-cyclopentyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonylchloride, 1-cyclopentyl-3-methyl-
• 2-cyclopentyl-5-methylpyrazole-3-carbonyl chloride
• 1-CYCLOPENTYL-3-METHYL-1H-PYRAZOLE-5-CARBONYL CHLORIDE
• 143469-40-3
• DTXSID80665010
• SCHEMBL3060712

• Inchi： 1S/C10H13ClN2O/c1-7-6-9(10(11)14)13(12-7)8-4-2-3-5-8/h6,8H,2-5H2,1H3
• InChI Key： IZMKCZTURHMGTD-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C)=NN1C1CCCC1)=O

Computed Properties

• Exact Mass: 212.07179
• Monoisotopic Mass: 212.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 34.89